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Compound of Interest

Compound Name: NHPI-PEG2-C2-NHS ester

Cat. No.: B10818466

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties and applications

of NHPI-PEG2-C2-NHS ester, a bifunctional, non-cleavable linker integral to the development

of advanced biotherapeutics, particularly antibody-drug conjugates (ADCs).

Core Compound Data
NHPI-PEG2-C2-NHS ester is a valuable tool in bioconjugation, facilitating the stable linkage of

molecules. The N-Hydroxysuccinimide (NHS) ester moiety provides reactivity towards primary

amines, while the N-Hydroxypyrrolo[3,4-c]pyridine-1,3(2H)-dione (NHPI) end can be

functionalized for attachment to a payload. The polyethylene glycol (PEG) spacer enhances

solubility and can reduce aggregation.

Property Value Source(s)

Chemical Formula C19H20N2O9 [1]

Molecular Weight 420.4 g/mol [1]

Alternate Molecular Weight 420.37 g/mol
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Application in Antibody-Drug Conjugate (ADC)
Synthesis
NHPI-PEG2-C2-NHS ester is primarily utilized as a non-cleavable linker in the synthesis of

ADCs.[2][3][4][5] In this context, the NHS ester end of the linker reacts with primary amine

groups present on the lysine residues of a monoclonal antibody. The other end of the linker is

conjugated to a cytotoxic drug. This forms a stable, covalent bond, ensuring that the drug

remains attached to the antibody as it circulates in the bloodstream and targets cancer cells.

The general workflow for synthesizing an ADC using NHPI-PEG2-C2-NHS ester involves the

reaction of the antibody with the linker-drug conjugate. The non-cleavable nature of the linker

means that the drug is released through the degradation of the antibody backbone within the

lysosome of the target cell.

Experimental Workflow for ADC Synthesis
The following diagram illustrates a typical workflow for the synthesis of an antibody-drug

conjugate using an NHS ester linker like NHPI-PEG2-C2-NHS ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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